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Compound of Interest

Compound Name: SJH1-62B

Cat. No.: B12364110 Get Quote

Compound
Mechanism of
Action

Efficacy (in
vitro/in vivo)

Maximum
Tolerated Dose
(MTD)

Therapeutic
Index

SJH1-62B

Binds to the ZZ

domain of

p62/SQSTM1,

stimulating

autophagy.

Stimulates

autophagy in

cultured cells

(KD of ~1.9 μM).

Increases LC3-II

levels in mice in

a dose-

dependent

manner.

No adverse

effects observed

at up to 100

mg/kg (i.p.) in

mice.

Not explicitly

defined.

Alternative 1
To be

determined.

To be

determined.

To be

determined.

To be

determined.

Alternative 2
To be

determined.

To be

determined.

To be

determined.

To be

determined.

Experimental Protocols
Maximum Tolerated Dose (MTD) Study
Objective: To determine the highest dose of a drug that can be administered to a research

animal without causing unacceptable toxicity.
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Methodology:

Animal Model: Select a relevant animal model (e.g., C57BL/6 mice).

Dose Escalation: Administer the compound (e.g., SJH1-62B) via a clinically relevant route

(e.g., intraperitoneal injection) at escalating doses to different cohorts of animals. For SJH1-
62B, doses of 10, 30, and 100 mg/kg were used.

Monitoring: Observe the animals for a defined period for signs of toxicity, including weight

loss, changes in behavior, and other adverse effects.

Endpoint: The MTD is defined as the highest dose at which no significant adverse effects are

observed.

In Vivo Efficacy Study (Autophagy Induction)
Objective: To evaluate the ability of a compound to induce autophagy in a living organism.

Methodology:

Animal Model and Dosing: Administer the compound at various doses (below the MTD) to

the selected animal model.

Tissue/Cell Collection: After a specified treatment period, collect relevant tissues or cells

(e.g., mouse embryonic fibroblasts).

Biomarker Analysis: Measure the levels of autophagy markers, such as the conversion of

LC3-I to LC3-II, using techniques like Western blotting. An increase in the LC3-II/LC3-I ratio

is indicative of autophagy induction. For SJH1-62B, a dose-dependent increase in LC3-II

was observed.
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Therapeutic Index Assessment Workflow
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Caption: Workflow for Therapeutic Index Assessment.

SJH1-62B Mechanism of Action
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Caption: SJH1-62B binds to p62 to stimulate autophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12364110?utm_src=pdf-body-img
https://www.benchchem.com/product/b12364110?utm_src=pdf-body-img
https://www.benchchem.com/product/b12364110?utm_src=pdf-body
https://www.benchchem.com/product/b12364110?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/241692563
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGeqHoQnOQ9tnLAg0HYPH3u6UmisKcBTjqwVLQHSlJpdF6UHnqCOQuUJTSnZgE-idXCwpTcvDEXYh7eX-hDpovBqNZUwHMbzZHB-or0WKvgg930cxPUoRkx9jHVBJEi-eHh7HiXVRY6TUGxPiP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

To cite this document: BenchChem. [Comparison of Preclinical Autophagy Inducers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12364110#assessing-the-therapeutic-index-of-sjh1-
62b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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